Cas no 362704-90-3 (Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-)

• Product Name: Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
• CAS No: 362704-90-3
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 297187
• Update Time: 2024-01-27

Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
• Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)- (9CI)
• Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)-

• Inchi： 1S/C7H16N2O2/c1-9(2)5-6(8)4-7(10)11-3/h6H,4-5,8H2,1-3H3/t6-/m1/s1
• InChI Key： UHZXIZAWANDFOZ-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)C[C@@H](N)CN(C)C

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 221.4±30.0 °C(Predicted)
• pka: 8.73±0.28(Predicted)